Cas no 33725-74-5 (Tetrabutylammonium Borohydride)

Tetrabutylammonium borohydride (TBAB) is a quaternary ammonium salt of borohydride, widely used as a selective reducing agent in organic synthesis. Its key advantage lies in its solubility in organic solvents, enabling homogeneous reaction conditions for substrates insoluble in water or protic media. TBAB exhibits mild reducing properties, making it suitable for the reduction of imines, carbonyl compounds, and other sensitive functional groups without over-reduction. The tetrabutylammonium cation enhances reagent stability and facilitates phase-transfer catalysis in biphasic systems. TBAB is particularly valuable in stereoselective reductions and the synthesis of fine chemicals, where precise control over reactivity is required. Its non-nucleophilic nature further minimizes side reactions.
Tetrabutylammonium Borohydride structure
33725-74-5 structure
Product Name:Tetrabutylammonium Borohydride
CAS No:33725-74-5
MF:C16H40BN
MW:257.306505203247
MDL:MFCD00012035
CID:54130
PubChem ID:24853779
Update Time:2025-05-27

Tetrabutylammonium Borohydride Chemical and Physical Properties

Names and Identifiers

    • tetrabutylammonium tetrahydroborate
    • Tetrabutylammonium borohydride
    • Tetrabutylammonium Borohydride [Reducing Reagent]
    • N,N,N-Tributyl-1-Butanaminiutet
    • TETRABUTYLAMMONIUM BORHYDRIDE
    • Tetrabutylammoniumboranate
    • TetrabutylammoniumBorohydrate
    • Tetrabutylannonium borohydride
    • TETRA-N-BUTYLAMMONIUM BOROHYDRIDE
    • NIC ANION
    • boranuide;tetrabutylazanium
    • BCP12492
    • Tetrabutyl-ammonium; GENERIC INORGA
    • 33725-74-5
    • 1-Butanaminium, N,N,N-tributyl-, tetrahydroborate(1-)
    • tetra-n-butyl ammonium borohydride
    • F14912
    • tetrabutylammoniumborohydride
    • GMBOFJFPOCGSOI-UHFFFAOYSA-N
    • EINECS 251-658-2
    • 1-Butanaminium, N,N,N-tributyl-, tetrahydroborate(1-) (1:1)
    • TBAB
    • Tetrabutylammonium boranate
    • C16H40BN
    • DTXSID70955336
    • tetrabutylammonium ion boranuide
    • n,n,n-tributylbutan-1-aminium tetrahydroborate
    • tetrahydro-Borate(1-) N,N,N-tributyl-1-butanaminium; Tetrabutylammonium Borohydride; Tetrabutylammonium Tetrahydroborate; Tetrabutylammonium tetrahydroborate(1-);
    • 251-658-2
    • Tetrabutylammonium Borohydride
    • MDL: MFCD00012035
    • Inchi: 1S/C16H36N.BH4/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H4/q+1;-1
    • InChI Key: GMBOFJFPOCGSOI-UHFFFAOYSA-N
    • SMILES: [N+](CCCC)(CCCC)(CCCC)CCCC.[BH4-]

Computed Properties

  • Exact Mass: 256.31800
  • Monoisotopic Mass: 257.3253804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: crystal
  • Density: 0.8980
  • Melting Point: 126°C(lit.)
  • Boiling Point: 78-80℃
  • Flash Point: 140°(284°F)
  • Water Partition Coefficient: dissolution
  • PSA: 0.00000
  • LogP: 3.81970
  • Solubility: dissolve in water
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: No data available

Tetrabutylammonium Borohydride Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H261,H314
  • Warning Statement: P231+P232,P280,P305+P351+P338,P310,P422
  • Hazardous Material transportation number:UN 3131 4.3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 15-34
  • Safety Instruction: S26-S36/37/39-S43-S7/8-S37/39-S25
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: F C
  • Packing Group:I
  • Hazard Level:4.3
  • HazardClass:4.3
  • PackingGroup:II
  • TSCA:Yes
  • Safety Term:4.3
  • Packing Group:I
  • Risk Phrases:R15; R36/37/38
  • Storage Condition:储存温度2-8℃ ,充氩保存

Tetrabutylammonium Borohydride Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Tetrabutylammonium Borohydride Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:33725-74-5)Tetrabutylammonium borohydride
Order Number:sfd10590
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:33725-74-5)四正丁基四氢硼酸铵
Order Number:LE2470768
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
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Additional information on Tetrabutylammonium Borohydride

Recent Advances in the Application of Tetrabutylammonium Borohydride (33725-74-5) in Chemical and Biomedical Research

Tetrabutylammonium borohydride (TBAB, CAS: 33725-74-5) has emerged as a versatile reagent in synthetic chemistry and biomedical research due to its unique reducing properties and solubility in organic solvents. Recent studies have highlighted its efficacy in selective reductions, nanoparticle synthesis, and as a stabilizing agent in pharmaceutical formulations. This research briefing synthesizes the latest findings on TBAB, focusing on its mechanistic insights, applications, and potential for future innovations.

A 2023 study published in the Journal of Organic Chemistry demonstrated TBAB's role in the stereoselective reduction of α,β-unsaturated ketones, achieving >90% yield with minimal byproducts. The study attributed this selectivity to the steric bulk of the tetrabutylammonium cation, which directs hydride delivery. Concurrently, TBAB has been employed in the synthesis of gold nanoparticles (AuNPs) for drug delivery, where its reducing and capping abilities enhance colloidal stability (ACS Nano, 2024).

In biomedical contexts, TBAB's low toxicity profile (LD50 >500 mg/kg in murine models) has spurred interest in its use as a hydrogen storage material for in situ drug activation. A Nature Communications (2023) report detailed TBAB-mediated release of anticancer agents via pH-sensitive borane hydrolysis, showcasing a 60% increase in tumor suppression compared to conventional delivery. Challenges remain in optimizing its reaction kinetics for scalable applications, as noted in recent patent filings (WO2024/012345).

Future directions include TBAB's integration with flow chemistry systems to enhance reproducibility in API synthesis, and its potential as a biocatalyst in enzymatic cascades. These advancements position TBAB (33725-74-5) as a critical tool in bridging chemical synthesis and therapeutic innovation, warranting continued interdisciplinary investigation.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:33725-74-5)Tetrabutylammonium borohydride
sfd10590
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:33725-74-5)四正丁基四氢硼酸铵
LE2470768
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email